N1-(2-cyanophenyl)-N2-(2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-cyanophenyl)-N2-(2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide, also known as CX5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It has shown promising results in preclinical studies as an anticancer agent, particularly in the treatment of solid tumors and hematological malignancies.
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- Novel Synthetic Approaches : A study by Mamedov et al. (2016) describes a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides via the Meinwald rearrangement, highlighting methods that could potentially apply to the synthesis of related compounds like N1-(2-cyanophenyl)-N2-(2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide. This methodology emphasizes operational simplicity and high yields, which could be relevant for synthesizing a wide range of anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).
Biological and Pharmacological Activities
- Antibacterial Activities : The work by Arutyunyan et al. (2013) on the synthesis and antibacterial activity of oxalates and acetamides derived from cyanoesters and nitriles points towards potential antibacterial applications of similar compounds. The study found that certain oxalate derivatives exhibit high antibacterial activity, suggesting that structurally related compounds, including those with oxalamide functionalities, may also possess such biological properties (Arutyunyan et al., 2013).
Material Science and Nanotechnology Applications
- Electrochromic and Photophysical Properties : Research into the electrochromic switching and microkinetic behavior of oxazine derivatives by Zhu et al. (2014) showcases the potential of certain organic compounds in optoelectronic applications. The study's findings on improved fatigue resistance and color reversibility could inspire research into similar compounds, including those with indole and oxalamide functionalities, for applications in smart materials and reversible optical storage (Zhu et al., 2014).
properties
IUPAC Name |
N'-(2-cyanophenyl)-N-[2-(1-methylindol-5-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2/c1-24-11-9-15-12-14(6-7-18(15)24)8-10-22-19(25)20(26)23-17-5-3-2-4-16(17)13-21/h2-7,9,11-12H,8,10H2,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NABNUWLRYUOVOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C1C=CC(=C2)CCNC(=O)C(=O)NC3=CC=CC=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.